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Compound of Interest

Compound Name: Terminolic Acid

Cat. No.: B1253885 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of Terminolic Acid, designed for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical to ensure laboratory safety and environmental

protection.

Hazard Identification and Data Summary
Terminolic Acid is an organic acid that is harmful if swallowed and poses a significant threat to

aquatic ecosystems.[1] Proper handling and disposal are imperative to mitigate these risks.

Data Presentation: Terminolic Acid Properties and Hazards

Property Data Citation

CAS Number 564-13-6 [1]

Molecular Formula C₃₀H₄₈O₆ [1]

Molecular Weight 504.70 g/mol [1]

GHS Hazard Statements H302: Harmful if swallowed. [1]

H410: Very toxic to aquatic life

with long lasting effects.
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]
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Procedural Guide for Disposal
The primary directive for Terminolic Acid disposal is to treat it as hazardous chemical waste

and transfer it to an approved waste disposal facility.[1] Do not dispose of Terminolic Acid
down the drain or in regular trash.

Step 1: Personal Protective Equipment (PPE) Before handling Terminolic Acid waste, ensure

you are wearing appropriate PPE.

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Chemical-resistant protective gloves.[1]

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: Use in a well-ventilated area or with an appropriate exhaust

ventilation system to avoid dust or aerosol formation.[1]

Step 2: Waste Segregation Proper segregation is crucial to prevent dangerous chemical

reactions.

Store Terminolic Acid waste separately from incompatible substances, especially strong

bases, oxidizing agents, and reducing agents.[1][2][3]

Maintain separate waste containers for organic acids to avoid inadvertent mixing.[2][4]

Step 3: Waste Collection and Containerization

Collect waste in a designated, compatible container. The container must be corrosion-

resistant, leak-proof, and have a securely closing lid.[4][5][6]

If reusing a container, ensure any previous labels are completely removed or defaced.

Immediately label the waste container with a "Hazardous Waste" label, clearly identifying the

contents as "Terminolic Acid Waste".[4]

Do not overfill the container. Leave at least one inch of headspace to allow for expansion.[7]
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Step 4: Storage of Hazardous Waste

Store the sealed and labeled waste container in a cool, well-ventilated, and designated

hazardous waste accumulation area.[1][5]

Ensure the storage area is secure and away from drains or water courses to prevent

environmental release.[1]

Step 5: Final Disposal

Arrange for the collection of the hazardous waste through your institution's Environmental

Health & Safety (EH&S) department or a licensed hazardous waste management company.

[4][6][8]

Disposal must be conducted in accordance with all prevailing country, federal, state, and

local regulations.[1]

Experimental Protocol: General Acid Neutralization
(Optional Pre-Treatment)
Disclaimer: Neutralization is a potential pre-treatment for corrosive waste but may not be

permitted or advisable for Terminolic Acid due to its high aquatic toxicity.[1] This procedure

should only be performed by trained personnel if approved by your institution's EH&S

department and local regulations. The final neutralized solution must still be collected as

hazardous waste.

Objective: To neutralize small quantities of acidic waste to a pH between 5.5 and 9.0 for safer

handling before final disposal.[9]

Materials:

Terminolic Acid waste solution

Weak base (e.g., sodium bicarbonate, sodium carbonate, or calcium hydroxide solution)[5][6]

[9]

Large beaker or container (at least 10 times the volume of the acid)
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Ice bath

pH indicator strips or pH meter

Stir bar and stir plate

Appropriate PPE, including a face shield and safety goggles[9]

Procedure:

Perform the entire procedure inside a certified chemical fume hood behind a safety shield.[9]

Place the container with the acidic waste into an ice bath to dissipate heat generated during

the reaction.[9]

Slowly and carefully add the weak base to the stirring acid solution. Always add the base to

the acid, not the other way around.[9]

Monitor the pH of the solution frequently.

Continue adding the base in small increments until the pH is stable between 5.5 and 9.0.[9]

Once neutralized, collect the solution in a properly labeled hazardous waste container for

disposal through a certified facility.

Spill Cleanup Procedures
In the event of a spill, follow these steps:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses.[1]

Absorption: For liquid spills, absorb the solution with an inert, finely-powdered, liquid-binding

material such as diatomite, sand, or universal binders.[1] For solid spills, carefully sweep or

scoop the material to avoid creating dust.
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Collection: Collect the spilled material and absorbent into a designated, labeled container for

hazardous waste.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol,

followed by a detergent solution and clean water.[1][4]

Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste

according to the procedures outlined in Section 2.[1]

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Terminolic
Acid.
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Caption: Workflow for the safe disposal of Terminolic Acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Terminolic acid|564-13-6|MSDS [dcchemicals.com]

2. nipissingu.ca [nipissingu.ca]

3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

4. ehs.washington.edu [ehs.washington.edu]

5. How to Dispose of Acids and Bases Safely: A Complete Guide [greenflow.com]

6. How to Dispose of Acid Safely: A Step-by-Step Guide [greenflow.com]

7. ehrs.upenn.edu [ehrs.upenn.edu]

8. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

9. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

To cite this document: BenchChem. [Proper Disposal of Terminolic Acid: A Step-by-Step
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253885#terminolic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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